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Compound of Interest

Compound Name: Lauryl-LF 11

Cat. No.: B561588

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for Lauryl-LF 11, tailored for researchers, scientists, and drug development
professionals. Our commitment is to furnish comprehensive safety information that extends
beyond the product itself, fostering a secure and well-informed laboratory environment.

Hazard Identification and Immediate Precautions

Lauryl-LF 11 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] All personnel handling this substance must be thoroughly trained in its potential
hazards and the necessary safety measures.

Precautionary Statements:

Wash skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Avoid release to the environment.[1]

If swallowed, call a poison center or doctor immediately and rinse the mouth.[1]

Collect any spillage.[1]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory to prevent exposure. The

required PPE includes:

o Eye Protection: Safety goggles with side-shields are required.[1]

e Hand Protection: Wear protective gloves.[1] Nitrile or neoprene gloves are recommended.

» Skin and Body Protection: An impervious clothing, such as a lab coat or coveralls, must be

worn.[1]

» Respiratory Protection: In case of insufficient ventilation or the formation of dust/aerosols, a

suitable respirator should be used.[1] For nuisance exposures, a P95 (US) or P1 (EU EN

143) particle respirator is recommended.[2]

Quantitative Data Summary

While specific occupational exposure limits for Lauryl-LF 11 have not been established, data

for the chemically similar compound, lauryl alcohol (1-Dodecanol), provides guidance.[1]

Parameter Value Reference Substance
Physical State Solid Lauryl-LF 11[1]

Melting Point 22-26 °C Lauryl Alcohol[3]

Boiling Point 260-262 °C Lauryl Alcohol[3]
Density 0.833 g/mL at 25°C Lauryl Alcohol[3]

Solubility in Water

Insoluble

Lauryl Alcohol[3]

Oral LD50 (Rat)

>12,800 mg/kg

Lauryl Alcohol[4]

PAC-1 12 mg/m3 Dodecyl Alcohol[5]
PAC-2 140 mg/m3 Dodecyl Alcohol[5]
PAC-3 820 mg/m3 Dodecyl Alcohol[5]

PAC (Protective Action Criteria) values are for Dodecyl alcohol and provide guidance for

emergency exposure planning.
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Experimental Protocol: Safe Handling and Storage

Adherence to the following procedures is crucial for the safe handling and storage of Lauryl-LF
11.

Handling:

Ventilation: Always handle Lauryl-LF 11 in a well-ventilated area, preferably in a chemical
fume hood.[1]

» Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, and
to prevent inhalation of dust or aerosols.[1]

o Grounding: For procedures that may generate static electricity, ensure that equipment is
properly grounded.

o Hygiene: After handling, wash hands and other exposed skin areas thoroughly. Do not
consume food or beverages in the work area.[1]

Storage:
» Container: Keep the container tightly sealed.[1]

» Conditions: Store in a cool, well-ventilated area, away from direct sunlight and sources of
ignition.[1] The recommended storage temperature is -20°C for the powder form or -80°C
when in a solvent.[1]

e Incompatibilities: Store away from strong acids/alkalis and strong oxidizing/reducing agents.

[1]

Spill Response and Disposal Plan

A clear and efficient plan for managing spills and disposing of waste is essential.

Spill Response Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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